Cas no 12629-01-5 (Growth Hormone, Human, recombinant (rh des-pheGH))

• Product Name: Growth Hormone, Human, recombinant (rh des-pheGH)
• CAS No: 12629-01-5
• MF: C₈₁H₁₂₇N₁₉O₂₁S
• MW: 1735.05479836464
• CID: 48937
• Update Time: 2026-05-14

Growth Hormone, Human, recombinant (rh des-pheGH) Chemical and Physical Properties

Names and Identifiers

• Somatotropin
• Human growth hormone
• GROWTH HORMONE, HUMAN
• SOMATROPIN (RHGH), 3IU
• STH
• HGH
• cb311
• sj0011
• D02691
• ly137998
• Nutropin
• humatrope
• crecormon
• GH
• Growth Hormone, Human, recombinant (rh des-pheGH)
• Recombinant human somatotropin
• Somatropin (8.63 USP Somatropin Units/vial) (INTERNATIONAL COLD CHAIN SHIPMENT REQUIRED)
• SoMatotropin (huMan)(9CI)
• Growth hormone 1
• Growth Hormone from chicken
• HGH high quality Cas no.:12629-01-5
• HGH somatropin CAS12629-01-5 Human Growth Hormone

• Inchi： InChI=1S/C76H104N18O19S2/c1-41(79)64(100)82-37-61(99)83-58-39-114-115-40-59(76(112)113)92-72(108)57(38-95)91-75(111)63(43(3)97)94-71(107)54(33-46-23-11-6-12-24-46)90-74(110)62(42(2)96)93-66(102)51(28-16-18-30-78)84-69(105)55(34-47-36-81-49-26-14-13-25-48(47)49)88-68(104)53(32-45-21-9-5-10-22-45)86-67(103)52(31-44-19-7-4-8-20-44)87-70(106)56(35-60(80)98)89-65(101)50(85-73(58)109)27-15-17-29-77/h4-14,19-26,36,41-43,50-59,62-63,81,95-97H,15-18,27-35,37-40,77-79H2,1-3H3,(H2,80,98)(H,82,100)(H,83,99)(H,84,105)(H,85,109)(H,86,103)(H,87,106)(H,88,104)(H,89,101)(H,90,110)(H,91,111)(H,92,108)(H,93,102)(H,94,107)(H,112,113)/t41-,42+,43+,50-,51-,52-,53-,54-,55-,56-,57?,58-,59-,62-,63-/m0/s1
• InChI Key： NHXLMOGPVYXJNR-FQSIDJEASA-N
• SMILES： NCCCC[C@@H]1NC(=O)[C@@H](NC(CNC([C@@H](N)C)=O)=O)CSSC[C@@H](C(=O)O)NC(=O)C(CO)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CC2C=CC=CC=2)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CC2=CNC3=CC=CC=C23)NC(=O)[C@H](CC2C=CC=CC=2)NC(=O)[C@H](CC2C=CC=CC=2)NC(=O)[C@H](CC(=O)N)NC1=O

Computed Properties

• Exact Mass: 0.00000
• Monoisotopic Mass: 280.24023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 20
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 132
• XLogP3: 7.1

Experimental Properties

• Color/Form: Lyophilized powder
• PSA: 0.00000
• LogP: 0.00000
• Specific Rotation: 25 -38.7° (0.1M acetic acid)
• Solubility: Not determined

Growth Hormone, Human, recombinant (rh des-pheGH) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：TO7385000
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Growth Hormone, Human, recombinant (rh des-pheGH)

Research Brief on Growth Hormone, Human, recombinant (rh des-pheGH) and CAS 12629-01-5: Latest Advances and Applications

Growth Hormone, Human, recombinant (rh des-pheGH), a modified form of human growth hormone (hGH), has garnered significant attention in the field of biopharmaceuticals due to its potential therapeutic applications. The CAS number 12629-01-5 refers to the specific chemical identifier for this recombinant protein. Recent studies have focused on optimizing its production, understanding its pharmacokinetics, and exploring its efficacy in treating growth disorders and metabolic conditions. This research brief synthesizes the latest findings to provide a comprehensive overview of the current state of knowledge regarding rh des-pheGH.

One of the key advancements in the production of rh des-pheGH involves the use of advanced recombinant DNA technologies. Researchers have developed novel expression systems in Escherichia coli and yeast to enhance yield and purity. A 2023 study published in Biotechnology and Bioengineering demonstrated that codon optimization and fermentation process adjustments significantly improved the production efficiency of rh des-pheGH, reducing impurities and increasing batch consistency. These improvements are critical for scaling up manufacturing to meet clinical and commercial demands.

Pharmacokinetic studies have also shed light on the behavior of rh des-pheGH in vivo. Unlike native hGH, rh des-pheGH lacks the N-terminal phenylalanine residue, which alters its binding affinity to growth hormone receptors (GHRs). A recent clinical trial (NCT05248711) reported that rh des-pheGH exhibits a longer half-life and more sustained activity compared to conventional hGH, making it a promising candidate for less frequent dosing regimens. This could improve patient compliance and reduce the burden of daily injections for individuals with growth hormone deficiency (GHD).

In addition to its use in GHD, rh des-pheGH is being investigated for its potential in metabolic disorders. A 2024 preclinical study in Endocrinology highlighted its anabolic effects on muscle tissue and its ability to improve glucose metabolism in animal models of type 2 diabetes. These findings suggest that rh des-pheGH may have broader therapeutic applications beyond its traditional use in growth-related conditions. However, further clinical trials are needed to validate these effects in human subjects.

Safety and immunogenicity remain critical considerations for rh des-pheGH. While the protein is designed to minimize immune responses, a 2023 meta-analysis in Journal of Clinical Endocrinology & Metabolism noted that some patients developed neutralizing antibodies, albeit at low titers. Ongoing research aims to further reduce immunogenicity through protein engineering and formulation optimizations. For instance, PEGylation and other conjugation strategies are being explored to enhance stability and reduce antigenicity.

In conclusion, Growth Hormone, Human, recombinant (rh des-pheGH) represents a promising advancement in recombinant protein therapeutics. With improved production techniques, favorable pharmacokinetics, and expanding therapeutic potential, it is poised to address unmet needs in endocrinology and metabolism. Future research should focus on large-scale clinical trials to confirm its efficacy and safety, as well as explore novel delivery systems to enhance patient convenience. The CAS 12629-01-5 identifier will continue to play a pivotal role in standardizing and tracking this biopharmaceutical as it progresses through development and commercialization.